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Introduction

Aspergillomarasmine A (AMA) is a naturally occurring polyamino acid produced by the fungus
Aspergillus versicolor.[1][2] It has garnered significant interest in the scientific community for its
potent inhibitory activity against metallo-3-lactamases (MBLS), a class of enzymes that confer
bacterial resistance to a broad spectrum of 3-lactam antibiotics, including carbapenems.[1][3]
This document provides detailed application notes and protocols for the in vitro evaluation of
AMA, focusing on its mechanism of action and its synergistic effects with B-lactam antibiotics.

AMA functions as a selective zinc chelator, effectively inactivating MBLs by sequestering the
Znz*+ cofactors essential for their catalytic activity.[1][4][5] This inhibition restores the
susceptibility of MBL-producing bacteria to conventional antibiotics.[3] The primary targets of
AMA include clinically significant MBLs such as New Delhi metallo-B-lactamase-1 (NDM-1) and
Verona integron-encoded metallo-B-lactamase (VIM-2).[1][3]

Mechanism of Action: MBL Inhibition

The primary mechanism of AMA's action is the inhibition of metallo-3-lactamases through zinc
chelation. MBLs are zinc-dependent enzymes that hydrolyze the amide bond in the B-lactam
ring of antibiotics, rendering them ineffective. AMA disrupts this process by binding to and
removing the zinc ions from the active site of the MBL enzyme.[1][5] This leads to the
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inactivation of the enzyme, thereby restoring the efficacy of 3-lactam antibiotics against
resistant bacterial strains.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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